Cas no 2109405-82-3 (3-Butyn-2-ol, 1-amino-, hydrochloride (1:1))

• Product Name: 3-Butyn-2-ol, 1-amino-, hydrochloride (1:1)
• CAS No: 2109405-82-3
• MF: C₄H₈ClNO
• MW: 121.565420150757
• CID: 6062287
• PubChem ID: 122714157
• Update Time: 2025-05-20

3-Butyn-2-ol, 1-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 1-amino-, hydrochloride (1:1)
• EN300-6762867
• 1-Aminobut-3-yn-2-ol;hydrochloride
• 1-aminobut-3-yn-2-ol hydrochloride
• 2109405-82-3
• AKOS027469375

• Inchi： 1S/C4H7NO.ClH/c1-2-4(6)3-5;/h1,4,6H,3,5H2;1H
• InChI Key： YRLOUZAEWUDLEU-UHFFFAOYSA-N
• SMILES： C(O)(CN)C#C.Cl

Computed Properties

• Exact Mass: 121.0294416g/mol
• Monoisotopic Mass: 121.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-Butyn-2-ol, 1-amino-, hydrochloride (1:1)

3-Butyn-2-ol, 1-amino-, hydrochloride (1:1)

The compound 3-Butyn-2-ol, 1-amino-, hydrochloride (1:1), also known by its CAS number 2109405-82-3, is a versatile chemical entity with significant applications in various fields of organic synthesis and pharmaceutical research. This compound is a hydrochloride salt of a substituted butynediol derivative, characterized by its unique structure that combines an amino group and a hydroxyl group on adjacent carbons of a butyne backbone. The presence of both functional groups makes it a valuable intermediate in the synthesis of complex molecules, including bioactive compounds and advanced materials.

Recent studies have highlighted the potential of 3-butyn-2-ol, 1-amino-, hydrochloride (1:1) as a key building block in the construction of heterocyclic compounds, which are widely found in natural products and drug molecules. Researchers have demonstrated its utility in the formation of pyrroles, pyridines, and other nitrogen-containing rings through various cyclization reactions. For instance, a 2023 study published in *Organic Letters* utilized this compound to synthesize a series of bioactive pyrrole derivatives with potential anti-inflammatory properties.

In addition to its role in heterocyclic synthesis, 3-butyn-2-ol, 1-amino-, hydrochloride (1:1) has been explored for its application in click chemistry. The compound's terminal alkyne group enables efficient copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, making it an ideal substrate for the rapid assembly of complex structures. A 2022 article in *Chemical Communications* reported the use of this compound to construct diverse libraries of triazole-containing molecules, which are valuable in drug discovery and materials science.

The synthesis of 3-butyn-2-ol, 1-amino-, hydrochloride (1:1) typically involves the hydroamination of terminal alkynes using transition metal catalysts. This method provides a straightforward route to the compound with high yields and excellent stereochemical control. The hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in subsequent reactions without additional purification steps.

From an analytical perspective, 3-butyn-2-ol, 1-amino-, hydrochloride (1:1) has been well-characterized using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have confirmed the compound's structure and provided insights into its electronic properties. For example, a 2023 study in *Journal of Physical Chemistry* utilized computational methods to analyze the electronic distribution of this compound, revealing its potential as a ligand in transition metal complexes.

Looking ahead, the demand for 3-butyn-2-ol, 1-amino-, hydrochloride (1:1) is expected to grow as researchers continue to explore its applications in drug discovery and materials science. Its ability to participate in multiple types of chemical transformations makes it an indispensable tool for chemists working at the forefront of organic synthesis.